Cas no 157071-50-6 (1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester
• CAS No: 157071-50-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD20662108
• CID: 1106913
• PubChem ID: 10352304
• Update Time: 2025-11-02

1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester
• AC4542
• 157071-50-6
• (1H-Pyrrol-2-yl)-acetic acid tert-butyl ester
• MFCD20662108
• CS-0447310
• AKOS027256889
• SCHEMBL23500951
• tert-Butyl2-(2-Pyrrolyl)acetate
• A926885
• 1H-Pyrrole-2-acetic acid, 1,1-dimethylethyl ester
• Tert-butyl 2-(1H-pyrrol-2-yl)acetate
• tert-Butyl 2-(2-Pyrrolyl)acetate
• SB62729
• DB-232651
• SY030672

• MDL： MFCD20662108
• Inchi： 1S/C10H15NO2/c1-10(2,3)13-9(12)7-8-5-4-6-11-8/h4-6,11H,7H2,1-3H3
• InChI Key： RVUDXGMATWSJLK-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Additional information on 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester

Comprehensive Guide to 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester (CAS No. 157071-50-6): Properties, Applications, and Market Insights

1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester (CAS No. 157071-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, making it a valuable asset in modern chemical industries. With the increasing demand for heterocyclic compounds in drug discovery, understanding the properties and applications of this ester becomes essential for researchers and industry professionals alike.

The molecular structure of 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester features a pyrrole ring substituted at the 2-position with an acetic acid moiety that's esterified with tert-butanol. This unique configuration contributes to its stability and reactivity profile, which is particularly valuable in medicinal chemistry applications. Recent trends in pharmaceutical research show growing interest in such nitrogen-containing heterocycles, as they often exhibit improved bioavailability and target specificity compared to their non-heterocyclic counterparts.

In pharmaceutical applications, 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester serves as a versatile building block for the synthesis of various drug candidates. Its tert-butyl ester group offers excellent protection for the carboxylic acid functionality during multi-step syntheses, a feature particularly valued in the development of small molecule therapeutics. Current research indicates that pyrrole derivatives similar to this compound show promise in addressing some of today's most pressing medical challenges, including antimicrobial resistance and chronic inflammatory conditions.

The agrochemical industry has also found applications for CAS 157071-50-6, where it functions as an intermediate in the production of novel crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, researchers are increasingly exploring pyrrole-based compounds as potential alternatives to traditional pesticides. The 1,1-dimethylethyl ester moiety in particular contributes to improved stability and controlled release properties in these formulations.

From a synthetic chemistry perspective, 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester offers several advantages. The tert-butyl protecting group can be selectively removed under mild acidic conditions, allowing for precise control in multi-step syntheses. This characteristic makes it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial. Recent advances in green chemistry have also explored more environmentally friendly methods for both the synthesis and deprotection of such esters.

The global market for pyrrole derivatives like 157071-50-6 has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities and expanding agrochemical production facilities. As patent expirations continue to create opportunities for generic versions of complex drugs, intermediates such as this pyrrole acetic acid ester are expected to see sustained demand.

Quality control and analytical characterization of 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Recent innovations in process analytical technology (PAT) have further improved the efficiency of quality assessment for such specialized intermediates.

Storage and handling recommendations for CAS 157071-50-6 follow standard protocols for organic esters. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory safety practices should always be observed when working with any chemical substance.

Future research directions for 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester and related compounds include exploration of their potential in bioconjugation chemistry and prodrug development. The growing field of targeted drug delivery systems may also benefit from the unique properties of this pyrrole derivative. Additionally, with increasing interest in continuous flow chemistry, researchers are investigating optimized synthetic routes for such intermediates under flow conditions.

For researchers seeking reliable sources of 157071-50-6, several specialty chemical suppliers offer the compound in various quantities and purity grades. When selecting a supplier, considerations should include not only price and availability but also the vendor's quality assurance processes and regulatory compliance status, particularly for pharmaceutical applications where documentation requirements are stringent.

In conclusion, 1H-Pyrrole-2-acetic acid 1,1-dimethylethyl ester (CAS No. 157071-50-6) represents an important class of heterocyclic building blocks with wide-ranging applications in life sciences. Its unique structural features and synthetic versatility continue to make it valuable in addressing current challenges in drug discovery and crop protection. As chemical research advances toward more sophisticated and targeted approaches, compounds like this pyrrole derivative will likely play increasingly important roles in scientific innovation.